Betonicine
Overview
Description
Betonicine, also known as 4-hydroxy-L-prolinebetaine, is a naturally occurring substituted pyrrolidine . It is not naturally produced by humans and can only be obtained through consumption of certain plant products . Betonicine was used as an analgesic 1000 years ago and is still available commercially from herbalists . It is found in plants of the Lamiaceae family, which includes the popular herb, Betonica officinalis .
Molecular Structure Analysis
Betonicine is a hydroxycinnamic acid amide, with the chemical formula C7H13NO3 . It is structurally similar to other hydroxycinnamic acid amides, such as caffeoylputrescine, and feruloyltyramine .Physical And Chemical Properties Analysis
Betonicine is a yellow crystalline powder that is soluble in water and methanol . Its molecular weight is 159.18300 .Scientific Research Applications
Antioxidant Activity
Betonicine exhibits potent antioxidant activity , which is crucial in the prevention of diseases related to oxidative stress. Studies have shown that it can scavenge free radicals and inhibit lipid peroxidation, offering protective effects against cellular damage .
Anti-inflammatory Properties
The compound also has significant anti-inflammatory properties . This makes it a potential candidate for the treatment of inflammatory diseases, although the specific mechanisms and applications in this area require further research .
Anti-cancer Potential
Research has indicated that Betonicine may possess anti-cancer properties . While the exact impact and mechanisms are still under investigation, its potential use in cancer therapy is a promising field of study .
Quorum Sensing Inhibition
Betonicine has been reported to inhibit the bacterial quorum sensing mechanism , which is a system of stimuli and response correlated with population density. This application is particularly relevant in disrupting bacterial communication to prevent the formation of biofilms and spread of infections .
Biotechnological Applications
In biotechnology, Betonicine’s role as a quorum-sensing inhibitor is explored for its effectiveness against aquatic pathogens. This could have significant implications for the management of diseases in marine environments .
Mechanism of Action
Betonicine is a natural product found in plants of the Lamiaceae family, including the popular herb, Betonica officinalis . It is a hydroxycinnamic acid amide with the chemical formula C7H13NO3 . This compound has been extensively researched for its pharmacological properties and is known to possess a wide range of bioactivities .
Target of Action
Betonicine’s primary targets are pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in lipopolysaccharide-stimulated macrophages . These cytokines play a crucial role in the body’s immune response to infection and injury.
Mode of Action
Betonicine interacts with its targets by inhibiting the production of pro-inflammatory cytokines . This interaction results in a reduction of inflammation, making betonicine a potent anti-inflammatory agent .
Biochemical Pathways
Betonicine affects several biochemical pathways. It has been shown to scavenge free radicals and inhibit lipid peroxidation, thereby exhibiting potent antioxidant activity . Furthermore, betonicine protects against oxidative damage to cells by upregulating the expression of cellular antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT) .
Result of Action
The molecular and cellular effects of betonicine’s action are diverse. Its anti-inflammatory activity results in a reduction of inflammation in various conditions . Its antioxidant activity helps prevent oxidative stress-related diseases . Additionally, betonicine has been shown to possess anti-cancer activity against a variety of cancer cells by inducing apoptosis (programmed cell death) .
Action Environment
Environmental factors can influence the action, efficacy, and stability of betonicine. For instance, betonicine has been shown to protect Bacillus subtilis against extremes in osmolarity and growth temperatures . This suggests that betonicine’s effectiveness may vary depending on the environmental conditions.
Future Directions
Based on its pharmacological properties, Betonicine has enormous therapeutic potential for the treatment of a variety of diseases. For instance, its anti-inflammatory activity makes it useful in the treatment of inflammatory diseases, such as asthma and rheumatoid arthritis. Its antioxidant activity also makes it useful in the prevention and treatment of oxidative stress-related diseases, such as diabetes, cardiovascular diseases, and neurodegenerative diseases .
properties
IUPAC Name |
(2S,4R)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3/c1-8(2)4-5(9)3-6(8)7(10)11/h5-6,9H,3-4H2,1-2H3/t5-,6+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUNWAHDYFVYIKH-RITPCOANSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1(CC(CC1C(=O)[O-])O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[N+]1(C[C@@H](C[C@H]1C(=O)[O-])O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30965830 |
Source
|
| Record name | 4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30965830 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | Betonicine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029412 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
515-25-3 |
Source
|
| Record name | Betonicine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=515-25-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Betonicine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000515253 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30965830 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2S-trans)-2-carboxylato-4-hydroxy-1,1-dimethylpyrrolidinium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.451 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BETONICINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FBA654632Q | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Betonicine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029412 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
252 °C |
Source
|
| Record name | Betonicine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029412 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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